Cas no 1134163-29-3 (Pioglitazone-d)

Pioglitazone-d Properties

Names and Identifiers

• (±)-Pioglitazone-d4 (phenyl-d4)
• Pioglitazone-d4 Hydrochloride
• Pioglitazone D4
• Pioglitazone-d4
• Pioglitazone-d
• U 72107 D4
• DA-76906
• HY-13956S
• 1ST11071D4
• CS-0019852
• AKOS040734858
• MS-25708
• F91251
• 5-[[2,3,5,6-Tetradeuterio-4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• 1134163-29-3
• 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl-2,3,5,6-d4]methyl]-2,4-thiazolidinedione
• (+/-)-Pioglitazone-d4 (phenyl-d4)
• +Expand

• MDL： MFCD09752136
• InChIKey： HYAFETHFCAUJAY-YBNXMSKUSA-N
• Inchi： InChI=1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)/i4D,5D,7D,8D
• SMILES： CCC1=CN=C(CCOC2=C(C([2H])=C(CC3C(NC(S3)=O)=O)C([2H])=C2[2H])[2H])C=C1

Computed Properties

• Exact Mass: 360.144571g/mol
• Surface Charge: 0
• XLogP3: 3.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 360.144571g/mol
• Monoisotopic Mass: 360.144571g/mol
• Topological Polar Surface Area: 93.6Ų
• Heavy Atom Count: 25
• Complexity: 466
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 179-182°C